![molecular formula C8H8N4O3 B3124729 ethyl N-[(Z)-2-cyano-3-(cyanoamino)prop-2-enoyl]carbamate CAS No. 320420-13-1](/img/structure/B3124729.png)
ethyl N-[(Z)-2-cyano-3-(cyanoamino)prop-2-enoyl]carbamate
Overview
Description
Scientific Research Applications
Molecular Structure and Stability
- Sung et al. (2006) explored the relative stability between the Z and E forms of ethyl (2-cyano-3-(n-butylamino)acryloyl) carbamate. They found hydrogen bonding stabilization and steric hindrance play key roles in its stability as a Z-isomer (Sung, Sung, Sung, & Zhuang, 2006).
Crystal Packing and Interactions
- Zhang, Wu, and Zhang (2011) studied the crystal packing of ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, revealing N⋯π and O⋯π interactions rather than direct hydrogen bonding, which influence the compound's structural characteristics (Zhang, Wu, & Zhang, 2011).
Synthesis and Characterization
- Johnson et al. (2006) described the synthesis and structural analysis of a related compound, ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, providing insights into its crystallization and spectrometric identification (Johnson, Canseco, Dolliver, Rowe, & Fronczek, 2006).
Stereoselective Reactions
- Sung et al. (2005) investigated the highly stereoselective reaction of ethyl (2-cyanoacetyl)carbamate with ethyl orthoformate, highlighting the thermodynamic control and product distribution based on stability (Sung, Lin, Huang, Zhuang, Sung, & Wu, 2005).
Biological Applications
- Chaves et al. (2018) synthesized novel β-enamino thiosemicarbazide derivatives related to ethyl N-[(Z)-2-cyano-3-(cyanoamino)prop-2-enoyl]carbamate, exploring their inhibition of tyrosinase activity and transportation behavior by human serum albumin (Chaves, Santos, DE Oliveira, Sant’Anna, Ferreira, Echevarria, & Netto-Ferreira, 2018).
Antineoplastic Properties
- Markosyan et al. (2010) studied the antineoplastic and antimonoamineoxidase properties of new benzo[H]quinazoline derivatives, contributing to the understanding of the compound's potential in medical applications (Markosyan, Dilanyan, Gabrielyan, Arsenyan, Sukasyan, & Garibdzhanyan, 2010).
Properties
IUPAC Name |
ethyl N-[(Z)-2-cyano-3-(cyanoamino)prop-2-enoyl]carbamate | |
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InChI |
InChI=1S/C8H8N4O3/c1-2-15-8(14)12-7(13)6(3-9)4-11-5-10/h4,11H,2H2,1H3,(H,12,13,14)/b6-4- | |
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InChI Key |
FJTBSMOCJGYWSU-XQRVVYSFSA-N | |
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Canonical SMILES |
CCOC(=O)NC(=O)C(=CNC#N)C#N | |
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Isomeric SMILES |
CCOC(=O)NC(=O)/C(=C\NC#N)/C#N | |
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Molecular Formula |
C8H8N4O3 | |
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Molecular Weight |
208.17 g/mol | |
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